molecular formula C11H11FO2 B8314654 Methyl 4-allyl-2-fluorobenzoate

Methyl 4-allyl-2-fluorobenzoate

Cat. No.: B8314654
M. Wt: 194.20 g/mol
InChI Key: WWHCFYNKRREMSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-allyl-2-fluorobenzoate is a useful research compound. Its molecular formula is C11H11FO2 and its molecular weight is 194.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11FO2

Molecular Weight

194.20 g/mol

IUPAC Name

methyl 2-fluoro-4-prop-2-enylbenzoate

InChI

InChI=1S/C11H11FO2/c1-3-4-8-5-6-9(10(12)7-8)11(13)14-2/h3,5-7H,1,4H2,2H3

InChI Key

WWHCFYNKRREMSO-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=C(C=C1)CC=C)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 4-bromo-2-fluorobenzoate (424 mg, 1.82 mmol), allyl tributyl tin (0.846 mL, 2.73 mmol), tetrakis(triphenylphosphine)palladium (0) (105 mg, 0.091 mmol) and cesium fluoride (415 mg, 2.73 mmol) were heated to reflux in 1,4-dioxane (10 mL) for 7 hours under argon atmosphere. The mixture was cooled to room temperature, and then filtered through diatomaceous earth by ethyl acetate and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane=2%→10%) to give methyl 4-allyl-2-fluorobenzoate (333 mg, 94%) as a pale yellow viscous material.
Quantity
424 mg
Type
reactant
Reaction Step One
Quantity
0.846 mL
Type
reactant
Reaction Step One
Quantity
415 mg
Type
reactant
Reaction Step One
Quantity
105 mg
Type
catalyst
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step Two

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